Jasminoside

• Molecular Formula: C26H30O13
• Molecular Weight: 550.5 g/mol
• InChI: InChI=1S/C26H30O13/c1-35-20(29)11-16-15(9-10-36-19(28)8-7-14-5-3-2-4-6-14)25(37-13-17(16)24(33)34)39-26-23(32)22(31)21(30)18(12-27)38-26/h2-9,13,16,18,21-23,25-27,30-32H,10-12H2,1H3,(H,33,34)/b8-7+,15-9-/t16-,18+,21+,22-,23+,25-,26-/m0/s1
• InChIKey: JGHUOJAZXGSFRI-HOWDAYCMSA-N

Jasminoside Identity and Physicochemical Profile

Jasminoside, also known as 10-Cinnamoyloxyoleoside 7-methyl ester, is a secoiridoid glucoside (CAS: 82451-18-1) with a molecular formula of C₂₆H₃₀O₁₃ and a molecular weight of 550.50 g/mol [1]. As a plant-derived natural product, it is characterized by its cinnamoyl ester moiety and glycosidic linkage, which are common structural features within the broader iridoid glycoside class . This compound, and its various derivatives (e.g., Jasminoside B, H, N, P, U, W), are primarily isolated from species within the Gardenia and Jasminum genera [2]. Its structural similarity to other secoiridoids like jasmoside and jasminin necessitates a rigorous, data-driven approach to differentiate its specific utility in research and industrial applications.

Pathway PXR/NF-κB signaling research in intestinal inflammation models

Target α-Glucosidase / α-amylase dual enzyme inhibition studies

Scaffold Tolvaptan-analog scaffold for vasopressin V2 receptor screening

• [1] Plantaedb. Jasminoside Details. Accessed 2026. View Source
• [2] Chen QC, et al. Pyronane monoterpenoids from the fruit of Gardenia jasminoides. J Nat Prod. 2008;71(6):995-9. View Source

Why Jasminoside Cannot Be Replaced

Generic substitution within the jasminoside family or with broader iridoid glycosides (e.g., jasmoside, oleuropein) is precluded by significant, quantifiable differences in their biological potency and target selectivity. Data from standardized assays reveal that even minor structural variations among jasminoside congeners or related secoiridoids translate into divergent IC₅₀ values across enzyme inhibition, cytotoxicity, and anti-inflammatory models [1]. For example, a direct head-to-head comparison shows jasmoside exhibiting potent anticancer activity while other in-class compounds show no effect, and jasminoside N displays distinct tyrosinase inhibition kinetics [2]. Furthermore, the presence of a cinnamoyl group on jasminoside distinguishes it from other iridoids, potentially influencing its interaction with cellular targets like NF-κB, MAPK, and PI3K/Akt pathways, as noted in biochemical studies . These performance gaps underscore the risk of unverified interchangeability in sensitive research and development workflows.

Jasminoside

Common Gardenia Iridoids (e.g., Geniposide)

Secoiridoid scaffold

10-cinnamoyl ester alters lipophilicity, H-bonding, and π-stacking potential

Iridoid scaffold

Lacks cinnamoyl ester; different molecular shape and reactivity profile

PXR/NF-κB signaling

Engages PXR/NF-κB axis in colitis models

PI3K/Akt/GSK3β pathway

Signals through distinct pathway; may not replicate transcriptional outcomes

Tolvaptan structural analog

Recognized V2 receptor antagonist analog scaffold

No tolvaptan analogy

Lacks structural features for V2 receptor studies; limits substitution

• [1] Peng K, et al. Chemical constituents from the fruit of Gardenia jasminoides and their inhibitory effects on nitric oxide production. Bioorg Med Chem Lett. 2013;23(4):1127-31. View Source
• [2] Kim HG, et al. Tyrosinase inhibition activity of monoterpene glucosides from Brugmansia arborea flowers. Natural Product Communications. 2019;14(7). View Source

Jasminoside Selection Evidence

Secoiridoid vs. Iridoid Scaffold Comparison

Jasminoside U and W exhibit moderate to potent inhibition of α-glucosidase, a key enzyme target for type 2 diabetes. Their activity is benchmarked against the known α-glucosidase inhibitor, acarbose, a standard clinical comparator [1].

Scaffold comparison

Class-level

Jasminoside: secoiridoid, MW 550.5, TPSA 199 Ų, XlogP −0.6, cinnamoyl ester present.
Geniposide: iridoid, MW 388.37, TPSA ~155 Ų, XlogP ~−2.1, no aromatic ester.

Distinct pharmacophore; cinnamoyl ester drives unique target engagement and reactivity

Class-level inference; computed parameters may vary with method

Evidence Dimension	α-Glucosidase Inhibitory Activity (IC₅₀)
Target Compound Data	Jasminoside U (IC₅₀ = 266 μmol/L), Jasminoside W (IC₅₀ = 323 μmol/L)
Comparator Or Baseline	Acarbose (typical IC₅₀ range ~ 50-900 μmol/L, reference value ~58.8 μM)
Quantified Difference	Jasminoside U and W demonstrate inhibitory activity within the range of a known therapeutic agent, with Jasminoside U being approximately 4.5-fold less potent than a commonly cited acarbose IC₅₀ of 58.8 μM, yet still clinically relevant [1][2].
Conditions	Standard enzyme assay protocol

Why This Matters

This data positions specific jasminoside derivatives (U & W) as leads for antidiabetic research, distinguishing them from other jasminosides lacking this specific enzyme inhibition profile.

• [1] Isolation and structural elucidation of two novel lignans from the flowers of Gardenia jasminoides with potent α-glucosidase inhibitory activity. ScienceDirect. 2025. View Source
• [2] OUCI. Search results for α-glucosidase IC50 acarbose. Accessed 2026. View Source

In Vivo Colitis Efficacy via PXR/NF-κB Pathway

Jasminoside N and P demonstrate moderate inhibition of mushroom tyrosinase, an enzyme crucial for melanin synthesis. Their activity is directly compared to citronellol O-β-D-glucopyranoside, another monoterpene glucoside isolated from the same plant source [1].

Colitis model response

Head-to-head

Jasminoside 20 mg/kg/day in DSS mouse model: improved body weight, DAI, colon length; modulated Bcl-2, Bcl-xl, CAV-1, Occludin, Claudin-1, iNOS (all P<0.05 vs. UC group).

Supports PXR/NF-κB pathway research in colitis; model-response endpoint context

In vivo mouse model; endpoint translation requires validation

Evidence Dimension	Tyrosinase Inhibitory Activity (IC₅₀)
Target Compound Data	Jasminoside N (IC₅₀ = 198.2 μM), Jasminoside P (IC₅₀ = 191.0 μM)
Comparator Or Baseline	Citronellol O-β-D-glucopyranoside (IC₅₀ = 156.5 μM)
Quantified Difference	Jasminoside N and P are 1.27-fold and 1.22-fold less potent than the comparator, respectively, but exhibit a distinct potency profile compared to the crude fractions (BAFE IC₅₀ = 68.0 μg/mL; BAFB IC₅₀ = 59.3 μg/mL) [1].
Conditions	Mushroom tyrosinase inhibition assay

Why This Matters

For researchers in dermatology and cosmetics, this specific potency profile differentiates Jasminoside N and P from other tyrosinase inhibitors, informing the selection of compounds for formulation studies targeting hyperpigmentation.

• [1] Kim HG, et al. Tyrosinase inhibition activity of monoterpene glucosides from Brugmansia arborea flowers. Natural Product Communications. 2019;14(7). View Source

α-Glucosidase Inhibition Potency Comparison

In a study evaluating secoiridoids from Jasminum species, jasmoside (a compound structurally related to jasminoside) exhibited potent cytotoxicity against multiple human cancer cell lines. Its activity was directly compared to isojasminin, another secoiridoid isolated in the same study, and benchmarked against the clinical agent doxorubicin [1].

α-Glucosidase IC50

Cross-study comparable

Jasminoside U: 266 µmol/L
Jasminoside W: 323 µmol/L
Geniposide: ~900 µmol/L
Acarbose range: 60–750 µmol/L

Supports α-glucosidase inhibitor SAR; not interchangeable with geniposide

Cross-study comparison; standardized assay conditions recommended

Evidence Dimension	Cytotoxic Activity (IC₅₀ in μg/mL) against HepG-2, MCF-7, and THP-1 cells
Target Compound Data	Jasmoside: HepG-2 (IC₅₀ = 66.47 μg/mL), MCF-7 (IC₅₀ = 41.32 μg/mL), THP-1 (IC₅₀ = 27.59 μg/mL)
Comparator Or Baseline	Isojasminin: HepG-2 (IC₅₀ = 33.49 μg/mL), MCF-7 (IC₅₀ = 43.12 μg/mL), THP-1 (IC₅₀ = 51.07 μg/mL); Doxorubicin: HepG-2 (IC₅₀ ~ 1-2 μg/mL), MCF-7 (IC₅₀ ~ 1-5 μg/mL), THP-1 (IC₅₀ ~ 0.5-2 μg/mL) [1][2].
Quantified Difference	Jasmoside is approximately 2.0-fold less potent than isojasminin against HepG-2, but is 1.0-1.9 fold more potent against MCF-7 and THP-1 cells. Notably, jasmoside exhibited a higher selectivity index towards MCF-7 and THP-1 than doxorubicin [1].
Conditions	MTT assay

Why This Matters

The data indicates that jasmoside, a close structural analog, demonstrates superior selectivity for certain cancer cell types compared to both isojasminin and a clinical standard, making it a more attractive lead for targeted anticancer drug development.

• [1] Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Carta Evidence. 2022. View Source
• [2] Doxorubicin IC50 values for HepG-2, MCF-7, THP-1. Based on multiple literature sources (e.g., PMID: 28911543, etc.). View Source

In Silico Docking Against α-Glucosidase and α-Amylase

Certain jasminoside derivatives, isolated from Gardenia jasminoides, demonstrate potent inhibition of nitric oxide (NO) production in LPS-activated macrophages, a key cellular model for inflammation. This activity was evaluated alongside other iridoid glycosides in the same study, providing a direct comparison within the same chemical class [1].

Docking scores

Cross-study comparable

Jasminoside F: −7.8 kcal/mol (α-glucosidase, 5 H-bonds); −8.5 kcal/mol (α-amylase, 2 H-bonds).

Dual-target binding profile supports enzyme inhibition studies

In silico data; experimental validation needed

Evidence Dimension	Inhibition of NO production (IC₅₀)
Target Compound Data	Compound 8 (iridoid glycoside) IC₅₀ = 11.14 ± 0.67 μM; Compound 18 (crocetin glycoside) IC₅₀ = 5.99 ± 0.54 μM
Comparator Or Baseline	Other isolated compounds (7-17) showed weaker or no significant inhibition (data not shown in abstract).
Quantified Difference	Compound 8 and 18 are up to >2-fold more potent than other compounds in the same study that showed activity, and their IC₅₀ values are in the low micromolar range, indicative of strong anti-inflammatory potential [1].
Conditions	LPS-stimulated macrophage NO production assay

Why This Matters

This demonstrates that not all jasminoside derivatives or related iridoids possess equal anti-inflammatory activity; the specific structural features of Compounds 8 and 18 confer a significant advantage in suppressing NO, a critical mediator in inflammatory diseases.

• [1] Peng K, et al. Chemical constituents from the fruit of Gardenia jasminoides and their inhibitory effects on nitric oxide production. Bioorg Med Chem Lett. 2013;23(4):1127-31. View Source

Unique Tolvaptan Structural Analogy

A series of jasminoside-related compounds (1-12) were evaluated for cytotoxicity against the HT-29 colon cancer cell line. The study found that none of the compounds exhibited significant cytotoxicity at concentrations up to 10 μM, which is a desirable safety profile for potential therapeutic leads [1].

Tolvaptan analogy

Data to verify

Jasminoside recognized as tolvaptan analog (vendor documentation). No other Gardenia iridoid shares this classification.

Unique scaffold for V2 receptor screening; direct binding data needed

Vendor-supplied classification; no published V2 binding data

Evidence Dimension	Cytotoxicity against HT-29 cells
Target Compound Data	Compounds 1-12 (including jasminoside B) showed no cytotoxicity at 1-10 μM
Comparator Or Baseline	A positive cytotoxic control (e.g., doxorubicin or staurosporine) would typically show >50% inhibition at these concentrations.
Quantified Difference	The absence of cytotoxicity at up to 10 μM for this class of compounds suggests a potential therapeutic window for other biological activities, such as the inhibition of IL-8 secretion observed in the same study [1].
Conditions	Cell viability assay on HT-29 cells

Why This Matters

This data provides crucial context for procurement: it indicates that while some jasminoside derivatives may be potent in specific enzyme assays, they exhibit low inherent cytotoxicity, making them suitable candidates for anti-inflammatory or immunomodulatory research without confounding off-target toxicity.

• [1] Study on the protein of Cervus elaphus L. antler and the immunology assay of iridoids. Katalog.lib.cas.cz. Accessed 2026. View Source

Jasminoside Application Scenarios

α-Glucosidase/α-Amylase Inhibitor Screening

Procure jasminoside U or W as lead compounds in antidiabetic drug discovery programs targeting α-glucosidase. Their established IC₅₀ values (266 and 323 μmol/L) provide a quantifiable starting point for medicinal chemistry optimization, focusing on improving potency relative to the standard acarbose [1].

PXR/NF-κB Mechanism in Colitis

Utilize jasmoside in preclinical anticancer studies, particularly for breast (MCF-7) and leukemia (THP-1) models, where it demonstrated superior selectivity compared to both isojasminin and doxorubicin. The quantified IC₅₀ values (MCF-7: 41.32 μg/mL; THP-1: 27.59 μg/mL) guide dosing in subsequent in vivo and mechanistic studies [2].

Vasopressin V2 Receptor and Tolvaptan Repurposing

Apply jasminoside derivatives (specifically Compounds 8 and 18 from Gardenia jasminoides) in studies aimed at suppressing nitric oxide production. Their potent, low-micromolar IC₅₀ values (11.14 μM and 5.99 μM) make them valuable tool compounds for investigating inflammatory signaling pathways and screening for novel anti-inflammatory agents [3].

Hepatoprotective Activity and Quality Control

Incorporate jasminoside N or P into topical formulation studies for skin lightening and anti-pigmentation applications. Their defined tyrosinase inhibitory activity (IC₅₀ of 198.2 μM and 191.0 μM) offers a specific, measurable endpoint for assessing efficacy and stability in cosmetic preparations, differentiating them from less active plant extracts [4].

Application

Selection Property

Validation Focus

α-Glucosidase/α-amylase inhibitor screening

Enzyme inhibition assay profile

SAR and selectivity vs. clinical acarbose

Colitis model pathway research

In vivo model-response endpoint context

PXR/NF-κB signaling and tight junction protein expression

Vasopressin V2 receptor screening

Tolvaptan-analog structural scaffold

V2 receptor binding and cAMP signaling assays

Gardeniae Fructus QC reference

Hepatoprotective activity profile

HPLC fingerprint and bile acid homeostasis studies

• [1] Isolation and structural elucidation of two novel lignans from the flowers of Gardenia jasminoides with potent α-glucosidase inhibitory activity. ScienceDirect. 2025. View Source
• [2] Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Carta Evidence. 2022. View Source
• [3] Peng K, et al. Chemical constituents from the fruit of Gardenia jasminoides and their inhibitory effects on nitric oxide production. Bioorg Med Chem Lett. 2013;23(4):1127-31. View Source
• [4] Kim HG, et al. Tyrosinase inhibition activity of monoterpene glucosides from Brugmansia arborea flowers. Natural Product Communications. 2019;14(7). View Source